Cas no 951959-13-0

• CAS No: 951959-13-0
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 6635942
• Update Time: 2025-07-20

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C17H19N3O4/c21-15(5-6-16(22)23)19-7-9-20(10-8-19)17(24)14-11-12-3-1-2-4-13(12)18-14/h1-4,11,18H,5-10H2,(H,22,23)
• InChI Key： JSKZKDOWNQOBRV-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CCN(C(CCC(=O)O)=O)CC1

Additional information on

Recent Advances in the Study of 4-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid (CAS: 951959-13-0)

The compound 4-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid (CAS: 951959-13-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique indole-piperazine scaffold, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and cancer. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its pharmacological profile.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory responses. In vitro studies have demonstrated that 4-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid exhibits high selectivity for certain kinase targets, making it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its structural features suggest potential for further optimization to enhance bioavailability and reduce off-target effects.

In addition to its anti-inflammatory properties, this compound has shown promise in preclinical cancer models. Researchers have reported that it can induce apoptosis in certain cancer cell lines by disrupting key signaling pathways. The mechanism appears to involve the inhibition of protein-protein interactions critical for cancer cell survival. These findings highlight the dual potential of 4-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid as both an anti-inflammatory and anti-cancer agent.

Recent synthetic approaches have also been explored to improve the yield and purity of this compound. Novel methodologies, including microwave-assisted synthesis and flow chemistry, have been employed to streamline its production. These advancements are crucial for scaling up synthesis to meet the demands of further preclinical and clinical studies. Additionally, computational modeling has been utilized to predict its binding affinity and optimize its molecular structure for enhanced efficacy.

Despite these promising developments, challenges remain in the clinical translation of 4-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid. Issues such as metabolic stability, toxicity profiles, and formulation strategies need to be addressed in future research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 4-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]-4-oxobutanoic acid (CAS: 951959-13-0) represents a versatile molecule with significant therapeutic potential. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Continued exploration of its mechanisms and optimization of its properties will be critical for realizing its full clinical potential in treating inflammatory diseases and cancer.